2-Cyclopropylethenylboronic Acid: A Strategic Building Block in Modern Drug Discovery
2-Cyclopropylethenylboronic Acid: A Strategic Building Block in Modern Drug Discovery
Executive Summary
In the contemporary landscape of medicinal chemistry, the drive to increase the fraction of sp³-hybridized carbons (Fsp³) while maintaining favorable physicochemical properties has fundamentally altered synthetic strategies. 2-Cyclopropylethenylboronic acid (and its highly stable pinacol ester derivative) has emerged as a premier reagent for introducing the cyclopropylvinyl motif into complex molecular scaffolds.
As a Senior Application Scientist, I have observed firsthand how this specific functional group acts as a critical bioisostere, offering a unique combination of conformational rigidity, enhanced metabolic stability, and optimal lipophilic efficiency (LipE). This whitepaper provides an in-depth technical analysis of the physicochemical properties, structural causality, and self-validating synthetic workflows associated with 2-cyclopropylethenylboronic acid, grounded in recent advancements in targeted therapeutics.
Chemical Identity & Physicochemical Profiling
The utility of a boronic acid in high-throughput synthesis depends heavily on its stability and solubility. While the free boronic acid is utilized in specific multicomponent reactions, the pinacol ester is overwhelmingly preferred in cross-coupling workflows due to its resistance to protodeboronation and ease of handling[1].
Table 1: Physicochemical Properties of 2-Cyclopropylethenylboronic Acid and its Pinacol Ester
| Property | Free Acid | Pinacol Ester |
| IUPAC Name | (E)-(2-Cyclopropylvinyl)boronic acid | (E)-2-Cyclopropylvinylboronic acid pinacol ester |
| CAS Number | 903510-64-5 | 849061-99-0 |
| Molecular Formula | C₅H₉BO₂ | C₁₁H₁₉BO₂ |
| Molecular Weight | 111.94 g/mol | 194.08 g/mol |
| Physical Form | Solid | Liquid (Ambient Storage) |
| Primary Application | Petasis Reactions, Aqueous Couplings | Suzuki-Miyaura Cross-Coupling |
| InChIKey | YTSAWKWNDHDKNM-UHFFFAOYSA-N | FCWYPDPDAZGFRJ-BQYQJAHWSA-N |
Data synthesized from[PubChem CID 57416248][1] and[Sigma-Aldrich].
Structural Significance & Bioisosterism in Drug Design
The integration of the cyclopropylvinyl group is rarely arbitrary; it is a calculated structural intervention driven by three mechanistic pillars:
-
Metabolic Shielding: Linear alkenes and alkyl chains are highly susceptible to cytochrome P450-mediated oxidation. The cyclopropane ring possesses C-H bonds with higher s-character, which significantly increases the bond dissociation energy. This renders the motif highly resistant to metabolic degradation.
-
Conformational Restriction: The rigid geometry of the cyclopropane ring restricts the rotational degrees of freedom of the attached vinyl group. This locks the molecule into a specific bioactive conformation, reducing the entropic penalty upon binding to the target protein.
-
Optimized Lipophilic Efficiency (LipE): The cyclopropyl group serves as a highly effective bioisostere for ethylene or gem-dimethyl groups. It provides the necessary lipophilicity to cross cellular membranes without excessively driving up the overall LogP, thereby minimizing off-target toxicity (such as hERG channel inhibition)[Journal of Medicinal Chemistry][2].
Strategic Applications in Synthetic Workflows
Fig 1: Strategic applications of 2-Cyclopropylethenylboronic acid in synthetic workflows.
Case Study 1: TRPC4/5 Inhibitors (Neuropsychiatry)
In the development of xanthine derivatives for the treatment of depression and anxiety, researchers utilized 2-cyclopropylethenylboronic acid pinacol ester to replace metabolically labile functional groups. The resulting cyclopropanated analogues exhibited potent TRPC5 inhibitory activity (IC₅₀ ≈ 10 nM), desirable LipE values exceeding 5, and excellent metabolic stability[ACS J. Med. Chem.][2].
Case Study 2: MAGL Inhibitors (Neuroinflammation)
The pinacol ester was successfully employed in the synthesis of octahydropyrido[1,2-alpha]pyrazines. Through a Pd-catalyzed cross-coupling with an aryl triflate, the cyclopropylvinyl group was installed to create highly selective monoacylglycerol lipase (MAGL) inhibitors, targeting neurodegenerative diseases and traumatic brain injury[WO2019134985A1][3][4].
Case Study 3: Diversity-Oriented Synthesis via Petasis Reaction
Beyond cross-coupling, the free boronic acid is a critical component in the Petasis three-component reaction (boronic acid Mannich reaction). By reacting (E)-2-cyclopropylvinylboronic acid with an amine and a lactol, researchers can generate skeletally diverse β-lactam haptens used for the in vitro diagnosis of IgE-mediated drug allergies[Organic & Biomolecular Chemistry][5].
Experimental Protocol: Self-Validating Suzuki-Miyaura Coupling
To ensure absolute reproducibility, the following protocol is designed as a self-validating system . Every step includes the causality behind the chemical choice and the observable metric required to validate success before proceeding.
Fig 2: Self-validating experimental workflow for Suzuki-Miyaura cross-coupling.
Step 1: Reagent Assembly & Solvent Selection
-
Action: In a reaction vial, combine the aryl halide/triflate (1.0 eq), (E)-2-cyclopropylvinylboronic acid pinacol ester (1.5 eq), Cs₂CO₃ (3.0 eq), and Pd(dppf)Cl₂ (0.05 - 0.1 eq). Suspend in a 4:1 mixture of 1,4-dioxane and deionized water.
-
Causality: Dioxane provides a high boiling point (101°C) necessary to overcome the activation energy barrier of sterically hindered substrates. Water is strictly required to dissolve the inorganic base (Cs₂CO₃) and generate the reactive hydroxyboronate intermediate, which is the actual species that undergoes transmetalation with the Pd(II) complex.
Step 2: Degassing (The Critical Failure Point)
-
Action: Sparge the biphasic mixture with ultra-pure N₂ or Argon for 15 minutes prior to heating.
-
Causality: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) peroxo complexes, halting the catalytic cycle.
-
Validation Check: A successful degas is visually confirmed if the solution remains a clear orange/red upon initial heating. The premature appearance of a black precipitate (palladium black) indicates oxygen contamination and irreversible catalyst death.
Step 3: Thermal Activation & Catalytic Cycling
-
Action: Seal the vial and heat to 80°C – 100°C for 3 to 12 hours under a positive nitrogen atmosphere[6].
-
Causality: The dppf ligand's large bite angle (99°) sterically accelerates the final reductive elimination step, driving the catalytic cycle forward and preventing the formation of unreactive Pd off-cycle species.
-
Validation Check: Monitor via TLC or LC-MS. The reaction is complete when the aryl halide mass is fully consumed.
Step 4: Quench & Workup
-
Action: Cool to room temperature, dilute with Ethyl Acetate (EtOAc), and filter through a pad of Dicalite (diatomaceous earth). Wash the organic filtrate with brine, dry over MgSO₄, and concentrate under reduced pressure[3].
-
Causality: Dicalite efficiently traps colloidal palladium and insoluble inorganic salts (CsCl, Cs₂CO₃), preventing intractable emulsions during the liquid-liquid extraction. Brine removes residual dioxane and water-soluble boronic acid byproducts.
Step 5: Analytical Validation
-
Action: Analyze the crude mixture via LC-MS and ¹H-NMR.
-
Validation Check: Success is quantitatively confirmed by LC-MS showing the appearance of the target mass. In ¹H-NMR, the integration of the distinct cyclopropyl multiplet (typically around δ 0.5–0.9 ppm) relative to the newly formed vinyl protons confirms structural integrity and rules out false positives from homocoupling byproducts[7].
References
-
PubChem (National Institutes of Health). "(1-Cyclopropylethenyl)boronic acid | C5H9BO2 | CID 57416248". Retrieved from: [Link]
-
Journal of Medicinal Chemistry (ACS Publications). "Property-Based Design of Xanthine Derivatives as Potent and Orally Available TRPC4/5 Inhibitors for Depression and Anxiety". Retrieved from: [Link]
-
Organic & Biomolecular Chemistry (The Royal Society of Chemistry). "Synthesis of skeletally diverse β-lactam haptens for the in vitro diagnosis of IgE-mediated drug allergy". Retrieved from: [Link]
- Google Patents. "WO2019134985A1 - Octahydropyrido[1,2-alpha]pyrazines as magl inhibitors".
Sources
- 1. (1-Cyclopropylethenyl)boronic acid | C5H9BO2 | CID 57416248 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. WO2019134985A1 - Octahydropyrido[1,2-alpha]pyrazines as magl inhibitors - Google Patents [patents.google.com]
- 4. WO2019134985A1 - Octahydropyrido[1,2-alpha]pyrazines en tant qu'inhibiteurs de magl - Google Patents [patents.google.com]
- 5. pubs.rsc.org [pubs.rsc.org]
- 6. US20210024546A1 - Octahydropyrido[1,2-alpha]pyrazines as magl inhibitors - Google Patents [patents.google.com]
- 7. KR20130114927A - Aromatic polyimide resins crosslinked by allyl or vinyl side chain - Google Patents [patents.google.com]
